Cas no 1010-54-4 (5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 1010-54-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD03787260
• CID: 117356
• PubChem ID: 3845230
• Update Time: 2025-10-10

5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
• 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 2,4-DIHYDRO-5-METHYL-4-PHENYL-3H-1,2,4-TRIAZOL-3-ONE
• 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-methyl-4-phenyl-
• 3-methyl-4-phenyl-1H-1,2,4-triazol-5-one
• 2,4,6-TRIMETHYLDIBENZOTHIOPHENE
• 3-Methyl-4-phenyl-4,5-dihydro-1,2,4-triazolon-(5)
• 4-Phenyl-3-hydroxy-5-methyl-1,2,4-triazol
• 5-Methyl-4-phenyl-1,2,4-triazol-3(2H)-one
• 5-Methyl-4-phenyl-2,4-dihydro-[1,2,4]triazol-3-on
• 5-methyl-4-phenyl-2,4-dihydro-[1,2,4]triazol-3-one
• methylphenyldihydrotriazolone
• 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-trizol-3-one
• 4,5-Dihydro-3-methyl-5-oxo-4-phenyl-1H-1,2,4-triazole, (1,5-Dihydro-3-methyl-5-oxo-4H-1,2,4-triazol-4-yl)benzene
• F86963
• MFCD03787260
• 1010-54-4
• SCHEMBL3520528
• 3-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• FT-0680093
• 12T-0820
• J-512859
• DTXSID00397220
• BAA01054
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-phenyl-
• AKOS005069665
• LCZC2239
• AE-484/32880011
• 5-methyl-4-phenyl-2H-1,2,4-triazol-3-one
• 5-methyl-4-phenyl-4H-1,2,4-triazol-3-ol

• MDL： MFCD03787260
• Inchi： 1S/C9H9N3O/c1-7-10-11-9(13)12(7)8-5-3-2-4-6-8/h2-6H,1H3,(H,11,13)
• InChI Key： CCPJMTJIFZSNOH-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Melting Point: 153-154°C
• PSA: 50.68000
• LogP: 0.86900

5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one Security Information

• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi
• HazardClass：IRRITANT

Additional information on 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one

5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one: A Comprehensive Overview

5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-one, also known by its CAS registry number CAS No. 1010-54-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of 5-Methyl-4-phenyl-2,4-dihydro-3H-1,2,4 strong>-triazol-one strong> consists of a triazole ring system with specific substituents that confer it with distinct chemical reactivity and physical properties. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds and its potential as a building block for constructing complex heterocyclic frameworks.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its robustness in diverse chemical environments.

The synthesis of CAS No. strong>101054– – involves a multi-step process that typically begins with the preparation of the corresponding triazole derivative followed by functional group transformations to introduce the methyl and phenyl substituents. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and improved purity levels.

The applications of this compound are vast and continue to expand with ongoing research. In the pharmaceutical industry, it serves as a key intermediate in the development of novel drug candidates targeting various therapeutic areas such as cancer and inflammation. Its ability to form stable complexes with metal ions has also made it valuable in the field of coordination chemistry for designing catalysts and sensors.

In materials science, < strong >5-Methyl- strong > derivatives have been explored for their potential in creating advanced polymers and nanomaterials due to their unique electronic properties. Recent studies have demonstrated their use in fabricating high-performance organic semiconductors for applications in flexible electronics.

The environmental impact of this compound has also been a subject of interest. Research into its biodegradation pathways has provided insights into its eco-friendly disposal methods, ensuring compliance with global environmental regulations.

In conclusion, < strong >5-Methyl- strong > derivatives represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new aspects of their chemistry and functionality, their role in advancing scientific innovation is expected to grow significantly.